Cas no 126335-04-4 (2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester)

• Product Name: 2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester
• CAS No: 126335-04-4
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 205512
• PubChem ID: 6449598
• Update Time: 2025-04-19

2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-, methyl ester
• methyl 3-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]prop-2-enoate
• BRN 4263541
• 126335-04-4
• 4-Amino-3-methoxycarbonylvinylthio-5-phenyl-1,2,4-triazole
• Methyl 3-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-2-propenoate
• 2-Propenoic acid, 3-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-, methyl ester

• Inchi： 1S/C12H12N4O2S/c1-18-10(17)7-8-19-12-15-14-11(16(12)13)9-5-3-2-4-6-9/h2-8H,13H2,1H3/b8-7+
• InChI Key： RLNQCCVTUCBATR-BQYQJAHWSA-N
• SMILES： S(/C=C/C(=O)OC)C1=NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 276.068
• Monoisotopic Mass: 276.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 502°Cat760mmHg
• Flash Point: 257.4°C
• Refractive Index: 1.655
• PSA: 108.33000
• LogP: 2.01890